Cas no 147293-14-9 (2-Amino-3-methyl-3H-imidazo4,5-hisoquinoline)

• Product Name: 2-Amino-3-methyl-3H-imidazo4,5-hisoquinoline
• CAS No: 147293-14-9
• MF: C₁₁H₁₀N₄
• MW: 198.22390127182
• CID: 181824
• PubChem ID: 154632
• Update Time: 2025-04-19

2-Amino-3-methyl-3H-imidazo4,5-hisoquinoline Chemical and Physical Properties

Names and Identifiers

• 3H-Imidazo[4,5-h]isoquinolin-2-amine,3-methyl-
• 2-Amino-3-methyl-3H-imidazo[4,5-H]isoquinoline
• 2-Amino-3-methyl-3H-imidazo(4,5-h)isoquinoline
• 3H-Imidazo(4,5-h)isoquinolin-2-amine, 3-methyl-
• 3-Methyl-3H-imidazo(4,5-h)isoquinolin-2-amine
• AC1L4COI
• ACMC-20dy36
• CCRIS 6828
• 3-Methyl-3H-imidazo[4,5-h]isoquinolin-2-amine
• 3H-Imidazo[4,5-h]isoquinolin-2-amine,3-methyl-(9CI)
• 3-methylimidazo[4,5-h]isoquinolin-2-amine
• FT-0661915
• 147293-14-9
• 3H-Imidazo[4,5-h]isoquinolin-2-amine, 3-methyl-
• J-008341
• AKOS030240027
• 333458-15-4
• DTXSID40163648
• 2-Amino-3-methyl-3H-imidazo4,5-hisoquinoline

• Inchi： 1S/C11H10N4/c1-15-9-3-2-7-4-5-13-6-8(7)10(9)14-11(15)12/h2-6H,1H3,(H2,12,14)
• InChI Key： XZSISKRWSRRUHV-UHFFFAOYSA-N
• SMILES： N1(C)C(N)=NC2C3C=NC=CC=3C=CC1=2

Computed Properties

• Exact Mass: 198.09100
• Monoisotopic Mass: 198.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Density: 1.41
• Boiling Point: 476.9°Cat760mmHg
• Flash Point: 242.2°C
• Refractive Index: 1.754
• PSA: 56.73000
• LogP: 2.28490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives